Cas no 1380311-07-8 (Virosaine A; (+)-form, 8-Epimer)

• Product Name: Virosaine A; (+)-form, 8-Epimer
• CAS No: 1380311-07-8
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 6776663
• PubChem ID: 60154247
• Update Time: 2024-03-06

Virosaine A; (+)-form, 8-Epimer Chemical and Physical Properties

Names and Identifiers

• VIROSAINE B [MI]
• 1380311-07-8
• (1S,2R,3AS,4R,5AR,8BR,9R)-1,3A,4,8B-TETRAHYDRO-4-HYDROXY-5H,7H-1,2,5A-(1)PROPANYL(3)YLIDENEFURO(3,2-E)(1,2)BENZISOXAZOL-7-ONE
• (+)-VIROSAINE B
• 5H,7H-1,2,5A-(1)PROPANYL(3)YLIDENEFURO(3,2-E)(1,2)BENZISOXAZOL-7-ONE, 1,3A,4,8B-TETRAHYDRO-4-HYDROXY-, (1S,2R,3AS,4R,5AR,8BR,9R)-
• 9W6R8C6I0A
• Virosaine B
• Virosaine A; (+)-form, 8-Epimer

• Inchi： 1S/C12H13NO4/c14-7-4-12-5(3-9(15)16-12)10-6-1-2-8(12)13(6)17-11(7)10/h3,6-8,10-11,14H,1-2,4H2
• InChI Key： FSDTUOKRYYZAQY-UHFFFAOYSA-N
• SMILES： OC1C2C3C4N(O2)C(C2(C3=CC(=O)O2)C1)CC4

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,2-oxazepines